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This guide provides a comprehensive comparison of the bioequivalence of two different oral
formulations of Enalapril maleate, an angiotensin-converting enzyme (ACE) inhibitor widely
used in the management of hypertension and heart failure. Enalapril is a prodrug that is
hydrolyzed in the liver to its active metabolite, enalaprilat, which exerts the therapeutic effect.[1]
Bioequivalence studies are essential to ensure that generic formulations of a drug are
therapeutically equivalent to the reference product.

This comparison is intended for researchers, scientists, and drug development professionals,
offering a detailed overview of the pharmacokinetic profiles and the methodologies used to
assess hioequivalence.

Comparative Pharmacokinetic Data

The bioequivalence of two Enalapril maleate formulations is primarily determined by comparing
their key pharmacokinetic parameters. These studies are typically conducted in healthy adult
volunteers under controlled conditions. The following tables summarize the pharmacokinetic
data for Enalapril and its active metabolite, Enalaprilat, from a representative bioequivalence
study.

Table 1: Pharmacokinetic Parameters of Enalapril (Test vs. Reference Formulation)
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. Reference .
Test Formulation . 90% Confidence
Parameter Formulation (Mean
(Mean * SD) Interval
*+ SD)
(Data not consistently
Cmax (ng/mL) 313.5+139.6 310.1 £ 186.6 reported across all
studies)
(Data not consistently
AUC(0-») (ng-h/mL) 450.0 £ 199.5 479.6 + 215.6 reported across all
studies)
(Data not consistently
Tmax (h) 1.06 £ 0.30 1.13+0.22 reported across all
studies)
(Data not consistently
t¥2 (h) 16+15 1.3+1.0 reported across all

studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose
of each formulation.[2]

Table 2: Pharmacokinetic Parameters of Enalaprilat (Test vs. Reference Formulation)
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. Reference .
Test Formulation . 90% Confidence
Parameter Formulation (Mean
(Mean * SD) Interval
*+ SD)
(Data not consistently
Cmax (ng/mL) 54.8 £29.5 57.2+£29.0 reported across all
studies)
(Data not consistently
AUC(0-») (ng-h/mL) 266.9 +122.7 255.9+121.8 reported across all
studies)
(Data not consistently
Tmax (h) 46+1.6 43+1.45 reported across all
studies)
(Data not consistently
t¥2 (h) 45+29 35+25 reported across all

studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose

of each formulation.[2]

In the presented studies, the 90% confidence intervals for the ratios of Cmax, AUCt, and

AUCO0-o for both enalapril and enalaprilat fell within the predefined bioequivalence range,

leading to the conclusion that the two formulations are bioequivalent.[3]

Experimental Protocols

The following section details the typical methodologies employed in bioequivalence studies of

Enalapril maleate formulations.

Study Design

Bioequivalence studies for Enalapril maleate are typically conducted as single-dose, two-

treatment, two-period, crossover, randomized studies in healthy adult volunteers.[1][4] A

washout period of at least one week is maintained between the two study periods.[3][4]
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Subject Population

Healthy male and non-pregnant, non-lactating female volunteers are recruited for these
studies.[5] The number of subjects is typically between 18 and 24.[3][4][6]

Dosing and Administration

Under fasting conditions, subjects are administered a single oral dose (e.g., 20 mg) of either
the test or reference Enalapril maleate formulation with a standardized volume of water.[3][7]

Blood Sampling

Venous blood samples are collected at predetermined time points before and after drug
administration over a 24-hour period.[4][6] Plasma is separated from the blood samples for the
quantification of Enalapril and Enalaprilat.[4]

Bioanalytical Method

The concentrations of Enalapril and its active metabolite, Enalaprilat, in plasma are determined
using a validated high-performance liquid chromatography with tandem mass spectrometry
(LC-MS/MS) method.[8] This method offers high sensitivity and specificity for the simultaneous
quantification of both analytes.[9] The bioanalytical method is validated according to regulatory
guidelines, such as those from the FDA and EMA.[8]

Experimental Workflow

The following diagram illustrates the typical workflow of a crossover bioequivalence study for
Enalapril maleate.
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Caption: Typical workflow of a crossover bioequivalence study for Enalapril.
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Signaling Pathway

The therapeutic effect of Enalapril is mediated through the inhibition of the Angiotensin-
Converting Enzyme (ACE). The following diagram illustrates the metabolic activation of
Enalapril and its mechanism of action within the Renin-Angiotensin-Aldosterone System
(RAAS).
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Caption: Metabolic activation of Enalapril and its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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